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Compound of Interest

Compound Name: Cyclopentylacetylene

Cat. No.: B1345640 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

compliance. Cyclopentylacetylene, a highly flammable and harmful compound, requires strict

adherence to established protocols for its disposal. This guide provides essential safety and

logistical information, including operational and disposal plans, to facilitate the safe

management of this chemical.

Immediate Safety and Hazard Information
Cyclopentylacetylene is classified as a hazardous substance with the following primary

concerns:

High Flammability: It is a highly flammable liquid and vapor.[1][2][3]

Acute Toxicity: It is harmful if swallowed.[1][3]

Skin and Eye Irritation: It causes skin and serious eye irritation.[2]

Before handling, it is crucial to consult the Safety Data Sheet (SDS) and be familiar with the

GHS hazard and precautionary statements.

Quantitative Data Summary
For quick reference, the key quantitative data for cyclopentylacetylene are summarized in the

table below.
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Property Value Source

Molecular Formula C₇H₁₀ [1]

Molecular Weight 94.15 g/mol [1]

Flash Point 1.1 °C (34.0 °F) [4]

Boiling Point 107 - 109 °C [4]

Density 0.812 g/mL at 25 °C

GHS Hazard Codes

H225 (Highly flammable liquid

and vapor), H302 (Harmful if

swallowed), H315 (Causes

skin irritation), H319 (Causes

serious eye irritation)

[1][2][3]

Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of cyclopentylacetylene
waste in a laboratory setting.

Personal Protective Equipment (PPE)
Before initiating any disposal procedures, ensure the following PPE is worn:

Chemical safety goggles or a face shield.

Flame-resistant lab coat.

Chemically resistant gloves (e.g., nitrile).

Closed-toe shoes.

All handling of cyclopentylacetylene waste should be performed inside a certified chemical

fume hood to minimize inhalation exposure.[4]

Waste Segregation and Collection
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Waste Stream: Cyclopentylacetylene waste should be collected in a dedicated, properly

labeled hazardous waste container.

Incompatible Materials: Avoid mixing with strong oxidizing agents.[2][4]

Container Requirements:

Use a container made of a material compatible with flammable organic liquids (e.g., glass

or high-density polyethylene).

The container must have a secure, tight-fitting lid.[5]

Ensure the container is clean and dry before adding waste.

Do not fill the container to more than 80% capacity to allow for vapor expansion.

Labeling and Storage
Labeling: The waste container must be clearly labeled with the words "Hazardous Waste,"

the full chemical name "Cyclopentylacetylene," and the associated hazard symbols

(flammable, toxic).

Storage:

Store the waste container in a designated satellite accumulation area that is at or near the

point of generation.

The storage area must be a well-ventilated, cool, and dry location away from heat, sparks,

and open flames.[3][4]

Ensure secondary containment is used to capture any potential leaks or spills.

Arranging for Disposal
Contact Environmental Health and Safety (EHS): Once the waste container is full or has

been in storage for a designated period (as per your institution's policy), contact your

institution's Environmental Health and Safety (EHS) department to arrange for pickup.
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Regulatory Compliance: Disposal must be carried out by a licensed hazardous waste

disposal company in accordance with all local, state, and federal regulations, such as the

Resource Conservation and Recovery Act (RCRA) in the United States.[6][7][8] Chemical

waste generators are responsible for ensuring their waste is properly identified, managed,

and treated before disposal.[8]

Visual Workflow for Disposal
The following diagram illustrates the logical workflow for the proper disposal of

cyclopentylacetylene.
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Caption: Workflow for the safe disposal of Cyclopentylacetylene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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